3-(5-bromothiophen-2-yl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C18H17BrN4O4S
• Molecular Weight: 465.3 g/mol
• IUPAC Name: 5-(5-bromothiophen-2-yl)-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H17BrN4O4S/c1-25-13-8-15(27-3)14(26-2)6-10(13)9-20-23-18(24)12-7-11(21-22-12)16-4-5-17(19)28-16/h4-9H,1-3H3,(H,21,22)(H,23,24)/b20-9+
• InChI Key: HNHYADLDAVLYLX-AWQFTUOYSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)Br)OC)OC
• Canonical SMILES: COC1=CC(=C(C=C1C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)Br)OC)OC

Description

3-(5-Bromothiophen-2-yl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a carbohydrazide derivative featuring a pyrazole core substituted with a 5-bromothiophene moiety and a hydrazone-linked 2,4,5-trimethoxyphenyl group. Its structure is characterized by:

• Bromothiophene: Enhances lipophilicity and electronic effects due to bromine’s electronegativity .
• Hydrazone linkage (E-configuration): Critical for molecular rigidity and interaction with biological targets .

The compound is synthesized via condensation of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carbohydrazide with 2,4,5-trimethoxybenzaldehyde under reflux in ethanol, followed by recrystallization (similar to methods in and ).

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common method is the condensation reaction between 2-bromo-5-benzoylthiophene and hydrazine hydrate.

Reaction Conditions: The reaction typically occurs under inert gas (nitrogen or argon) at temperatures between 2–8 °C.

Industrial Production: While there isn’t a specific industrial-scale production method mentioned, laboratory-scale synthesis is feasible.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and reagents used.

Scientific Research Applications

Biology and Medicine: Investigating its biological activity, toxicity, and potential as a drug candidate.

Industry: Possible applications in materials science, such as organic semiconductors or dyes.

Mechanism of Action

Targets and Pathways: Further research is needed, but potential targets could include enzymes, receptors, or cellular pathways. The trimethoxyphenyl group may play a role in binding interactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key differences between the target compound and analogs:

Compound Name	Substituents (R1, R2)	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	R1: 5-Bromothiophen-2-yl; R2: 2,4,5-Trimethoxyphenyl	C19H17BrN4O4S*	~487.3	High lipophilicity; potential for enhanced bioactivity due to Br and OCH3 groups .
3-(5-Bromo-2-thienyl)-N′-[(E)-(3-ethoxy-4-hydroxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide	R1: 5-Bromothiophen-2-yl; R2: 3-Ethoxy-4-hydroxyphenyl	C19H17BrN4O4S	453.3	Hydroxyl group improves solubility; ethoxy enhances metabolic stability .
3-(5-Chlorothiophen-2-yl)-N′-[(1E)-1-(furan-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide	R1: 5-Chlorothiophen-2-yl; R2: Furan-2-yl	C13H10ClN5O2S	343.8	Lower molecular weight; furan introduces π-π stacking potential .
3-(4-Bromophenyl)-N′-[(E)-pyridin-4-ylmethylidene]-1H-pyrazole-5-carbohydrazide	R1: 4-Bromophenyl; R2: Pyridin-4-yl	C16H12BrN5O	378.2	Pyridine enhances solubility and metal-binding capacity .
(E)-N-(5-Bromo-2-hydroxybenzylidene)-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide	R1: 4-Ethoxyphenyl; R2: 5-Bromo-2-hydroxybenzylidene	C19H17BrN4O3	429.3	Hydroxy group facilitates hydrogen bonding; ethoxy increases stability .

*Estimated based on analogous structures ().

Biological Activity

The compound 3-(5-bromothiophen-2-yl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a novel pyrazole derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological evaluations, and mechanisms of action, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{18}BrN_4O_3S$. Its structure features a bromothiophene moiety and a trimethoxyphenyl group, which are significant for its biological activity.

Structural Information

Property	Value
Molecular Weight	404.32 g/mol
Melting Point	Not specified in available literature
Solubility	Soluble in DMSO and ethanol

Synthesis

The synthesis of this compound typically involves the condensation of 5-bromothiophen-2-yl hydrazine with an appropriate aldehyde derivative. The reaction conditions may vary, but often involve refluxing in organic solvents such as ethanol or DMF.

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory properties of pyrazole derivatives. For instance, compounds similar to the one in focus have shown significant inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes.

• Case Study : A derivative with a similar structure exhibited an IC50 value of 0.034 µM against COX-2, indicating potent anti-inflammatory activity .

Anticancer Properties

The anticancer potential of pyrazole derivatives has also been investigated. In vitro studies using the MTT assay have shown that certain derivatives can induce apoptosis in cancer cell lines.

• Research Findings : A study reported that pyrazole amides demonstrated significant cytotoxicity against various cancer cell lines with IC50 values ranging from 10 to 50 µM .

The biological activities of this compound can be attributed to its ability to inhibit specific enzymes involved in inflammatory and cancer pathways. The presence of the bromothiophene and trimethoxyphenyl groups enhances its interaction with biological targets.

Enzyme Inhibition Profile

Enzyme	IC50 (µM)	Selectivity Index
COX-1	0.052	Moderate
COX-2	0.034	High
5-LOX	1.78	Moderate

Safety and Toxicity

Toxicological assessments are crucial for evaluating the safety profile of new compounds. Preliminary studies suggest that derivatives with similar structures exhibit low toxicity levels in vivo, with LD50 values exceeding 2000 mg/kg in mice models .